Cas no 2225171-88-8 (5-Fluoro-2-(diethylamino)pyridine-4-boronic acid)

• Product Name: 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid
• CAS No: 2225171-88-8
• MF: C₉H₁₄BFN₂O₂
• MW: 212.03
• CID: 5144083
• PubChem ID: 133554716
• Update Time: 2025-05-25

5-Fluoro-2-(diethylamino)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid
• 2225171-88-8
• (2-(Diethylamino)-5-fluoropyridin-4-yl)boronic acid

• Inchi： 1S/C9H14BFN2O2/c1-3-13(4-2)9-5-7(10(14)15)8(11)6-12-9/h5-6,14-15H,3-4H2,1-2H3
• InChI Key： DUEZSOIRPPSOAM-UHFFFAOYSA-N
• SMILES： C1(N(CC)CC)=NC=C(F)C(B(O)O)=C1

Computed Properties

• Exact Mass: 212.1132360g/mol
• Monoisotopic Mass: 212.1132360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų

Additional information on 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid

Introduction to 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid (CAS No: 2225171-88-8)

5-Fluoro-2-(diethylamino)pyridine-4-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2225171-88-8, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a fluorine atom and a diethylamino group, make it particularly valuable for medicinal chemistry applications. The boronic acid functionality further enhances its utility as a building block in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the construction of complex organic molecules.

The significance of 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid is underscored by its role in the development of novel therapeutic agents. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, is a common feature in many drugs on the market. Similarly, the diethylamino group can contribute to pharmacological properties such as solubility and bioavailability. These attributes make this compound an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of fluorinated heterocycles. 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid serves as a pivotal intermediate in many of these studies. For instance, researchers have utilized this compound to synthesize fluorinated pyridines, which are integral to the development of antiviral and anticancer agents. The boronic acid moiety allows for efficient coupling with aryl halides or triflates via palladium-catalyzed reactions, enabling the construction of diverse molecular architectures.

One notable application of 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies have shown promising results in vitro, suggesting that derivatives of 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid may exhibit potent inhibitory activity against specific kinases.

The use of 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid also extends to the development of ligands for receptor binding studies. The fluorine atom can serve as a probe for studying receptor interactions through techniques such as positron emission tomography (PET). This capability is particularly valuable in drug discovery pipelines where understanding binding kinetics and thermodynamics is essential. Furthermore, the diethylamino group can be tailored to optimize binding properties, making this compound a versatile tool for medicinal chemists.

Advances in synthetic chemistry have also contributed to the growing utility of 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid. New catalytic systems and reaction conditions have been developed to improve the efficiency and selectivity of boronic acid-mediated reactions. These innovations have enabled researchers to access previously inaccessible molecular structures more readily. As a result, the compound has become an indispensable reagent in many synthetic protocols.

The pharmaceutical industry has taken notice of the potential of 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid, leading to increased investment in its production and application. Several companies are now offering this compound as part of their catalog of research chemicals, recognizing its importance in drug discovery efforts. Collaborative projects between academic institutions and pharmaceutical firms are also underway to explore new applications and derivatives.

Looking ahead, the future prospects for 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid appear promising. Ongoing research aims to uncover novel biological activities and optimize synthetic routes for its derivatives. The integration of computational methods into drug discovery workflows will likely further enhance the utility of this compound by predicting its behavior in complex biological systems.

In conclusion, 5-Fluoro-2-(diethylamino)pyridine-4-boronic acid (CAS No: 2225171-88-8) is a multifaceted compound with significant implications for pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules. As research continues to evolve, it is expected that this compound will play an even greater role in the development of new drugs and therapeutic strategies.